molecular formula C24H17F2N3O B2997314 5-(3-fluorobenzyl)-3-(4-fluorophenyl)-8-methoxy-5H-pyrazolo[4,3-c]quinoline CAS No. 866589-73-3

5-(3-fluorobenzyl)-3-(4-fluorophenyl)-8-methoxy-5H-pyrazolo[4,3-c]quinoline

Cat. No. B2997314
CAS RN: 866589-73-3
M. Wt: 401.417
InChI Key: PUPWVTZWYHGWNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-fluorobenzyl)-3-(4-fluorophenyl)-8-methoxy-5H-pyrazolo[4,3-c]quinoline is a heterocyclic compound that has gained attention in scientific research due to its potential in various applications. This compound is a pyrazoloquinoline derivative that has shown promising results in various studies related to biochemical and physiological effects.

Scientific Research Applications

Fluorescent Properties and Biochemical Applications

Quinoline derivatives are known for their efficient fluorescent properties, making them valuable tools in biochemistry and medicine for studying various biological systems (Aleksanyan & Hambardzumyan, 2013). They are particularly useful in the development of DNA fluorophores due to their fused aromatic systems, which include at least one heteroatom, enhancing sensitivity and selectivity in biological assays.

Antitubercular and Antimicrobial Activities

The synthesis of hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole has shown promising antitubercular activities against Mycobacterium tuberculosis (Kantevari et al., 2011). This highlights the potential of quinoline derivatives in contributing to the development of new antimicrobial agents.

Anti-inflammatory and Molecular Docking Studies

A novel tetrazole-incorporated quinoline analog has been synthesized and characterized, demonstrating in vitro anti-inflammatory activities. Molecular docking analysis further supports its potential application in drug discovery and development (Sureshkumar et al., 2017).

Synthetic Methodologies and Chemical Transformations

The synthesis of novel pyrazolo[4,3-c]quinoline derivatives showcases the versatility of quinoline frameworks in chemical transformations, providing potential ligands for various biochemical receptors (Kasiotis et al., 2006). These methodologies enable the exploration of quinoline derivatives in further chemical and pharmacological studies.

properties

IUPAC Name

3-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]-8-methoxypyrazolo[4,3-c]quinoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H17F2N3O/c1-30-19-9-10-22-20(12-19)24-21(14-29(22)13-15-3-2-4-18(26)11-15)23(27-28-24)16-5-7-17(25)8-6-16/h2-12,14H,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PUPWVTZWYHGWNL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)N(C=C3C2=NN=C3C4=CC=C(C=C4)F)CC5=CC(=CC=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H17F2N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-Fluorophenyl)-5-[(3-fluorophenyl)methyl]-8-methoxypyrazolo[4,3-c]quinoline

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